Cas no 1361835-95-1 (2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl)

• Product Name: 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl
• CAS No: 1361835-95-1
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4996551
• Update Time: 2025-08-05

2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c14-10-2-1-3-11(15)12(10)8-5-4-7(16)6-9(8)13(17,18)19/h1-6H
• InChI Key： BDWBXGABJQNIMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=CC=1C(F)(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl

2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361835-95-1) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of biphenyl derivatives, which are known for their unique electronic properties and structural versatility. The presence of multiple halogen substituents, including chlorine and fluorine atoms, as well as a trifluoromethyl group, imparts distinctive chemical and physical characteristics to this compound.

The synthesis of 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl typically involves a combination of electrophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes for its production. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the yield and purity of this compound. These methods not only reduce the environmental footprint but also align with the principles of green chemistry.

One of the most notable applications of this compound is in the field of optoelectronic materials. The presence of electron-withdrawing groups like chlorine and trifluoromethyl moieties enhances the electronic conjugation and stability of the molecule. This makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Recent studies have demonstrated that incorporating 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl into polymer blends can significantly improve the charge transport properties and overall efficiency of these devices.

In addition to its role in materials science, this compound has also found applications in drug discovery. The unique combination of halogen substituents provides opportunities for tuning the pharmacokinetic properties of potential drug candidates. For example, fluorine substitution is known to enhance metabolic stability and bioavailability, which are critical factors in drug development. Researchers have explored the use of this compound as a building block for designing novel kinase inhibitors and other therapeutic agents.

The environmental impact of 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl has also been a subject of recent investigations. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. Understanding its environmental fate is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

From a structural perspective, the biphenyl core of this compound provides a rigid framework that facilitates strong intermolecular interactions. This property is particularly advantageous in applications requiring high thermal stability and mechanical strength. For instance, this compound has been utilized as a stabilizer in high-performance polymers used in aerospace and automotive industries.

Recent advancements in computational chemistry have further deepened our understanding of the electronic properties of 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl. Density functional theory (DFT) calculations have revealed that the molecule exhibits a high degree of electron delocalization due to its extended conjugation system. These insights have paved the way for optimizing its performance in electronic devices by tailoring its substituent patterns.

In conclusion, 2,6-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern materials science and drug discovery efforts.